![molecular formula C12H13BBrNO2 B1589288 3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester CAS No. 883899-07-8](/img/structure/B1589288.png)
3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester
Overview
Description
“3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester” is a chemical compound with the molecular formula C12H13BBrNO2 . It is used for proteomics research .
Synthesis Analysis
The synthesis of this compound might involve Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign .Molecular Structure Analysis
The molecular structure of “3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester” is represented by the formula C12H13BBrNO2 . This indicates that the compound contains carbon ©, hydrogen (H), boron (B), bromine (Br), nitrogen (N), and oxygen (O) atoms.Chemical Reactions Analysis
The compound might be involved in Suzuki–Miyaura coupling reactions . This process involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .Physical And Chemical Properties Analysis
The molecular weight of “3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester” is 293.95 . Other physical and chemical properties might depend on the specific conditions and are not available in the retrieved resources.Scientific Research Applications
Synthesis of Piperidine-based MCH R1 Antagonists
It serves as an intermediate in the synthesis of piperidine-based MCH R1 antagonists . These antagonists are researched for their potential therapeutic effects, particularly in treating obesity and anxiety-related disorders .
Rhodium-Catalyzed [3+2] Annulation
The compound is employed in rhodium-catalyzed [3+2] annulation with alkynes, which leads to the formation of substituted indenones. This application is significant in synthetic chemistry for constructing complex molecular structures .
Synthesis of Substituted Indenones or Indanones
This compound is useful in synthesizing substituted indenones or indanones, which are important intermediates in pharmaceutical and materials science research .
Proteomics Research
It is also a product used in proteomics research , which involves the study of proteomes and their functions. The specifics of its application in this field are not detailed in the search results but could involve its use as a reagent or a structural component in proteomic analysis .
Mechanism of Action
Target of Action
The primary target of 3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester It is known that boronic acid derivatives are often used in suzuki-miyaura coupling reactions , which suggests that the compound might interact with palladium catalysts and various organic groups during these reactions.
Mode of Action
In the context of Suzuki-Miyaura coupling reactions, 3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester likely participates in the transmetalation step . This process involves the transfer of an organic group from boron to palladium, forming a new palladium-carbon bond .
Biochemical Pathways
The exact biochemical pathways affected by 3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester In general, suzuki-miyaura coupling reactions, in which this compound might be involved, are crucial for forming carbon-carbon bonds . These bonds are fundamental to organic chemistry and biochemistry, affecting a wide range of biochemical pathways.
Result of Action
The molecular and cellular effects of 3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester As a potential participant in suzuki-miyaura coupling reactions, the compound could contribute to the formation of new carbon-carbon bonds . These bonds are fundamental to the structure of many organic compounds, potentially leading to a wide range of molecular and cellular effects.
Action Environment
The action, efficacy, and stability of 3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester can be influenced by various environmental factors. For instance, the efficiency of Suzuki-Miyaura coupling reactions can be affected by the reaction conditions, such as temperature, solvent, and the presence of a base . The compound’s stability might also be influenced by storage conditions, such as temperature and exposure to light or moisture.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BBrNO2/c1-12(2)7-16-13(17-8-12)10-4-3-5-11(14)9(10)6-15/h3-5H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CULSSICMSNLRST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCC(CO1)(C)C)C2=C(C(=CC=C2)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BBrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10467544 | |
Record name | 3-BROMO-2-CYANOPHENYLBORONIC ACID NEOPENTYL GLYCOL ESTER | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10467544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-cyanophenylboronic acid neopentyl glycol ester | |
CAS RN |
883899-07-8 | |
Record name | 3-BROMO-2-CYANOPHENYLBORONIC ACID NEOPENTYL GLYCOL ESTER | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10467544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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